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Abstract
Astragalin (Kaempferol-3-O-β-D-glucoside) is a naturally occurring flavonoid glycoside found

in a variety of medicinal and edible plants.[1][2][3] As a derivative of kaempferol, it belongs to

the flavonol subclass of flavonoids.[3] Extensive research has highlighted its broad spectrum of

pharmacological activities, including potent anti-inflammatory, antioxidant, neuroprotective,

cardioprotective, and anticancer properties.[1] These therapeutic effects are attributed to its

ability to modulate numerous molecular targets and signaling pathways, such as NF-κB, MAPK,

and PI3K/Akt. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and key biological activities of astragalin, complete with

detailed experimental methodologies and visual representations of its mechanisms of action to

support further research and drug development endeavors.

Chemical Structure and Identification
Astragalin is structurally characterized as the 3-O-glucoside of kaempferol. A β-D-

glucopyranose moiety is attached to the hydroxyl group at the C3 position of the kaempferol

backbone.
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Identifier Value

IUPAC Name

5,7-dihydroxy-2-(4-hydroxyphenyl)-3-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxychromen-4-one

Synonyms
Kaempferol-3-O-glucoside, Kaempferol 3-O-β-

D-glucopyranoside

CAS Number 480-10-4

Chemical Formula C₂₁H₂₀O₁₁

SMILES
C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3

O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O

InChI Key JPUKWEQWGBDDQB-QSOFNFLRSA-N

Physicochemical and Spectroscopic Properties
Astragalin presents as a yellow solid powder. Its physicochemical properties are critical for its

absorption, distribution, metabolism, and excretion (ADME) profile and for the design of

suitable formulations.

Physicochemical Data
The following table summarizes the key physicochemical properties of Astragalin.

Property Value Reference

Molecular Weight 448.38 g/mol

Melting Point 223-229 °C

Boiling Point 823.2 ± 65.0 °C (Predicted)

Density 1.79 ± 0.1 g/cm³ (Predicted)

pKa 6.20 ± 0.40 (Predicted)

LogP 1.950 (Estimated)
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Solubility Data
Solvent Solubility Reference

Water Slightly soluble (<1 mg/mL)

DMSO
≥44.8 mg/mL; up to 90 mg/mL

(200.72 mM)

DMF 30 mg/mL

Ethanol 12 mg/mL (26.76 mM)

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of

Astragalin.

Technique Data

UV-Vis Spectroscopy

The UV-Vis spectrum is used to study electronic

transitions and is characteristic of the flavonoid

structure.

Infrared (IR) Spectroscopy
IR spectroscopy helps identify functional groups

based on their vibrational frequencies.

Nuclear Magnetic Resonance (NMR)

¹H-NMR and ¹³C-NMR provide detailed

information about the carbon-hydrogen

framework, confirming the structure and

stereochemistry.

Mass Spectrometry (MS)

MS is used to determine the molecular weight

and fragmentation pattern, confirming the

molecular formula.

Biological Activities and Signaling Pathways
Astragalin exhibits a wide array of biological effects, primarily attributed to its anti-inflammatory

and antioxidant activities. It modulates several key signaling pathways involved in cellular

homeostasis and disease pathogenesis.
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Anti-Inflammatory Activity
Astragalin exerts potent anti-inflammatory effects by inhibiting the production of pro-

inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), tumor necrosis

factor-alpha (TNF-α), and various interleukins (IL-1β, IL-6). This is achieved primarily through

the downregulation of the NF-κB and MAPK signaling pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In

response to stimuli like lipopolysaccharide (LPS), IKK phosphorylates IκBα, leading to its

degradation. This releases NF-κB (p65/p50) to translocate to the nucleus and initiate the

transcription of pro-inflammatory genes. Astragalin has been shown to inhibit the

phosphorylation of IκBα and p65, thereby blocking NF-κB's nuclear translocation and

subsequent inflammatory response.
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Astragalin inhibits the NF-κB signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is

another critical cascade in the inflammatory process. Astragalin has been demonstrated to

suppress the phosphorylation of these key MAPK proteins in response to inflammatory stimuli,

leading to a reduction in the expression of inflammatory mediators.
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Astragalin downregulates the MAPK signaling cascade.

Antioxidant Activity
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Astragalin is a potent antioxidant, capable of scavenging a variety of free radicals, including

superoxide anions and hydroxyl radicals. It also enhances the activity of endogenous

antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx). This

antioxidant capacity helps protect cells from oxidative stress, a key factor in many chronic

diseases.

Experimental Protocols
Isolation and Purification of Astragalin
Astragalin can be isolated from various plant sources, such as the leaves of Morus alba or the

aerial parts of Chenopodium album. A general workflow involves extraction, fractionation, and

chromatographic purification.
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General workflow for the isolation of Astragalin.
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Methodology: Isolation from Chenopodium album

Extraction: Defat powdered aerial parts of the plant with hexane. Subsequently, extract the

defatted material with ethanol using a Soxhlet apparatus.

Fractionation: Concentrate the ethanolic extract under reduced pressure. Partition the

residue between ethyl acetate and water. The flavonoid glycosides will preferentially move to

the ethyl acetate phase.

Column Chromatography: Concentrate the ethyl acetate fraction and apply it to a silica gel

column. Elute the column with a solvent system such as ethyl acetate:methanol:water (e.g.,

15:1.25:1 v/v/v).

Fraction Collection: Collect fractions and monitor them using Thin-Layer Chromatography

(TLC), visualizing spots under UV light.

Purification: Combine fractions containing the target compound. Further purify using

preparative TLC or preparative High-Performance Liquid Chromatography (HPLC) to achieve

high purity.

Identification: Confirm the identity and purity of the isolated compound using spectroscopic

methods (¹H-NMR, MS, IR, UV) and by comparison with a certified reference standard.

In Vitro Antioxidant Activity Assay: DPPH Radical
Scavenging
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and rapid method to evaluate the

radical scavenging activity of compounds.

Protocol:

Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Prepare

a series of dilutions of Astragalin in methanol. A standard antioxidant, such as Trolox or

Ascorbic Acid, is used as a positive control.

Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the

various concentrations of Astragalin, the standard, or methanol (as a blank).
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Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of the solutions at approximately 517 nm using a

microplate reader.

Calculation: The percentage of DPPH radical scavenging activity is calculated using the

following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is

the absorbance of the DPPH solution with the Astragalin sample or standard.

IC₅₀ Determination: Plot the scavenging percentage against the concentration of Astragalin
to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH

radicals).

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO)
Inhibition in Macrophages
This assay measures the ability of a compound to inhibit the production of nitric oxide in

macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).

Protocol:

Cell Culture: Culture RAW 264.7 cells in appropriate media (e.g., DMEM with 10% FBS) until

they reach 80-90% confluency.

Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 5 x 10⁴

cells/well and allow them to adhere overnight.

Treatment: Pre-treat the cells with various non-toxic concentrations of Astragalin for 1-2

hours.

Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce inflammation

and NO production. Include a negative control (cells only), a vehicle control, and a positive

control (LPS only).

NO Measurement (Griess Assay):
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Collect 50 µL of the cell culture supernatant from each well.

Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for

another 10 minutes in the dark.

Measure the absorbance at 540 nm.

Calculation: Quantify the nitrite concentration (a stable product of NO) using a standard

curve prepared with sodium nitrite. Calculate the percentage of NO inhibition relative to the

LPS-only control.

Conclusion
Astragalin is a multifaceted flavonoid with significant therapeutic potential, underpinned by its

well-documented anti-inflammatory and antioxidant properties. Its ability to modulate critical

cellular signaling pathways like NF-κB and MAPK makes it a compelling candidate for the

development of novel drugs targeting a range of inflammatory and oxidative stress-related

diseases. The data and protocols presented in this guide offer a foundational resource for

researchers aiming to explore the full pharmacological landscape of Astragalin and translate

its promising bioactivities into clinical applications. Further research, including structural

optimization and in-depth in vivo studies, is warranted to fully realize its therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Astragalin: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665802#chemical-structure-and-properties-of-
astragalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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